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Compound of Interest

Compound Name: 1-Bromonaphthalene

Cat. No.: B1665260 Get Quote

Technical Support Center: 1-Bromonaphthalene
Safety
This guide provides best practices for the safe handling and storage of 1-Bromonaphthalene,

tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromonaphthalene?

A1: 1-Bromonaphthalene is harmful if swallowed and causes serious eye irritation.[1][2][3][4]

[5] It may also cause skin and respiratory tract irritation. Chronic exposure may lead to severe

hemolytic anemia. It is also very toxic to aquatic life with long-lasting effects.

Q2: What are the proper storage conditions for 1-Bromonaphthalene?

A2: Store 1-Bromonaphthalene in a tightly closed original container in a cool, dry, and well-

ventilated area. Keep it away from incompatible substances such as strong oxidizing agents,

heat, open flames, and direct sunlight. The recommended storage temperature is between 15–

25 °C.

Q3: What personal protective equipment (PPE) is required when handling 1-
Bromonaphthalene?
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A3: A comprehensive range of PPE is necessary to ensure safety. This includes chemical

splash goggles or a face shield, appropriate protective gloves, and a lab coat or chemical-

resistant suit. If there is a risk of inhalation, a NIOSH-approved respirator with appropriate

cartridges should be used. Always ensure that an eyewash station and safety shower are

readily accessible.

Q4: How should I handle a spill of 1-Bromonaphthalene?

A4: For small spills, absorb the chemical with an inert material like vermiculite, sand, or earth,

and then place it into a suitable, closed container for disposal. For larger spills, evacuate the

area, ensure adequate ventilation, and contain the spill to prevent it from entering drains or

waterways. Do not touch spilled material without appropriate protective clothing.

Q5: What is the correct first aid procedure for exposure to 1-Bromonaphthalene?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and flush the skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.

Q6: How should 1-Bromonaphthalene waste be disposed of?

A6: Waste disposal should be handled by a licensed professional waste disposal service.

Dispose of the chemical and any contaminated materials as hazardous waste in accordance

with local, regional, and national regulations. Do not allow the product to enter drains.
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Property Value Source

CAS Number 90-11-9

Molecular Formula C10H7Br

Molecular Weight 207.07 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 133 - 134 °C at 13 hPa

Melting Point -2 - -1 °C

Flash Point > 112 °C (> 233.60 °F)

Density 1.48 g/mL

Solubility

Insoluble in water; soluble in

ether, chloroform, and

benzene.

Experimental Protocols & Workflows
Standard Handling Procedure
A detailed methodology for handling 1-Bromonaphthalene should always begin with a

thorough risk assessment. Before starting any experiment, ensure all necessary PPE is

available and in good condition. All work should be conducted in a well-ventilated chemical

fume hood. Measure and transfer the chemical carefully to avoid splashes and the generation

of aerosols. After handling, wash hands and any exposed skin thoroughly.

Emergency Spill Response Workflow
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Initial Assessment

Small Spill Procedure Large Spill Procedure

Spill Occurs

Assess Spill Size & Risk

Is it a small, manageable spill? Is it a large or uncontrolled spill?

Evacuate Immediate Area

Yes

Don Appropriate PPE

Contain with Inert Absorbent

Collect Waste in Sealed Container

Clean Spill Area

Dispose as Hazardous Waste

Evacuate Laboratory & Alert Others

Yes

Call Emergency Services

Prevent Entry to the Area
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Protection Categories

Specific PPE

Handling 1-Bromonaphthalene

Eye Protection Skin & Body Protection Respiratory Protection

Chemical Splash Goggles Face Shield (if splash risk is high) Chemical Resistant Gloves Lab Coat Chemical Suit (for large quantities) NIOSH-approved Respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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